Cas no 899978-70-2 (N-(2-hydroxyethyl)-N'-(2-methyl-5-nitrophenyl)ethanediamide)

• Product Name: N-(2-hydroxyethyl)-N'-(2-methyl-5-nitrophenyl)ethanediamide
• CAS No: 899978-70-2
• MF: C₁₁H₁₃N₃O₅
• MW: 267.238022565842
• CID: 5460494
• Update Time: 2025-06-08

N-(2-hydroxyethyl)-N'-(2-methyl-5-nitrophenyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N1-(2-hydroxyethyl)-N2-(2-methyl-5-nitrophenyl)oxalamide
• VU0504232-1
• N-(2-hydroxyethyl)-N'-(2-methyl-5-nitrophenyl)oxamide
• N-(2-hydroxyethyl)-N'-(2-methyl-5-nitrophenyl)ethanediamide

• Inchi： 1S/C11H13N3O5/c1-7-2-3-8(14(18)19)6-9(7)13-11(17)10(16)12-4-5-15/h2-3,6,15H,4-5H2,1H3,(H,12,16)(H,13,17)
• InChI Key： DKAQTFLLYNUUSW-UHFFFAOYSA-N
• SMILES： OCCNC(C(NC1C=C(C=CC=1C)[N+](=O)[O-])=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 355
• XLogP3: 0.3
• Topological Polar Surface Area: 124

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(2-hydroxyethyl)-N'-(2-methyl-5-nitrophenyl)ethanediamide

Introduction to N-(2-hydroxyethyl)-N'-(2-methyl-5-nitrophenyl)ethanediamide (CAS No. 899978-70-2)

N-(2-hydroxyethyl)-N'-(2-methyl-5-nitrophenyl)ethanediamide is a specialized organic compound characterized by its unique chemical structure and potential applications in the field of pharmaceutical research. This compound, identified by the CAS number 899978-70-2, has garnered attention due to its structural features and the promising properties it exhibits. The presence of both hydroxyl and nitro functional groups, along with the ethyl and amide linkages, contributes to its versatility and reactivity, making it a subject of interest for synthetic chemists and biologists.

The compound's molecular structure consists of an ethane backbone with substituents that include a 2-hydroxyethyl group at one end and a 2-methyl-5-nitrophenyl group at the other. This arrangement not only imparts specific chemical properties but also opens up possibilities for various chemical modifications and functionalizations. The hydroxyl group, in particular, is known for its ability to form hydrogen bonds, which can be crucial in interactions with biological targets. Meanwhile, the nitro group introduces a region of high electron density, which can participate in redox reactions and influence the compound's overall reactivity.

In recent years, there has been a growing interest in exploring the pharmacological potential of molecules with similar structural motifs. The combination of hydroxyl and nitro groups in N-(2-hydroxyethyl)-N'-(2-methyl-5-nitrophenyl)ethanediamide has led researchers to investigate its possible applications in drug discovery and development. Specifically, such compounds have been studied for their potential as intermediates in the synthesis of more complex molecules or as leads for new therapeutic agents.

One of the most compelling aspects of this compound is its potential role in modulating biological pathways. The hydroxyl group can interact with various enzymes and receptors, while the nitro group can serve as a site for post-translational modifications. These interactions are critical for understanding how the compound might affect cellular processes. For instance, studies have shown that nitroaromatic compounds can exhibit anti-inflammatory and antioxidant properties, which are relevant in conditions such as neurodegenerative diseases and chronic inflammation.

The synthesis of N-(2-hydroxyethyl)-N'-(2-methyl-5-nitrophenyl)ethanediamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the functionalization of a suitable precursor molecule, followed by protective group strategies to prevent unwanted side reactions. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the desired substituents efficiently.

The structural complexity of this compound also presents challenges in terms of purification and characterization. High-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly used methods to confirm the identity and purity of the final product. Additionally, mass spectrometry provides valuable information about the molecular weight and fragmentation patterns, which are essential for verifying the structural integrity.

In terms of applications, N-(2-hydroxyethyl)-N'-(2-methyl-5-nitrophenyl)ethanediamide has shown promise in preclinical studies as a potential lead compound for further development. Researchers have been particularly interested in its ability to interact with specific biological targets that are implicated in various diseases. For example, preliminary data suggest that this compound may inhibit certain enzymes involved in cancer cell proliferation or modulate inflammatory responses.

The field of medicinal chemistry continues to evolve rapidly, with new methodologies and technologies enabling more efficient discovery and development processes. Computational modeling and high-throughput screening are just a few examples of tools that have revolutionized how new drugs are identified. In this context, compounds like N-(2-hydroxyethyl)-N'-(2-methyl-5-nitrophenyl)ethanediamide serve as valuable starting points for virtual screening campaigns aimed at identifying more potent and selective drug candidates.

The safety profile of any new chemical entity is another critical consideration before it can be moved into clinical trials. While this compound has not yet been extensively tested in humans, preclinical toxicology studies can provide insights into its potential risks and benefits. These studies often involve evaluating acute toxicity, chronic exposure effects, and potential interactions with other substances.

The environmental impact of chemical synthesis is also an important factor to consider. Efforts are being made to develop greener synthetic routes that minimize waste generation and reduce reliance on hazardous reagents. This aligns with broader trends in sustainable chemistry aimed at making drug development more environmentally friendly without compromising on efficacy or safety.

In conclusion, N-(2-hydroxyethyl)-N'-(2-methyl-5-nitrophenyl)ethanediamide (CAS No. 899978-70-2) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for further exploration as an intermediate or lead compound. As research continues to uncover new applications for such molecules, they are likely to play an increasingly important role in addressing some of today's most pressing medical challenges.